Cas no 952893-37-7 (N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide)

• Product Name: N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide
• CAS No: 952893-37-7
• MF: C₁₃H₈ClN₃O₃
• MW: 289.673921585083
• CID: 6265683
• PubChem ID: 16854324
• Update Time: 2025-08-02

N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide
• 952893-37-7
• N-[5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl]furan-2-carboxamide
• N-(5-(3-chlorophenyl)-1,3,4-oxadiazol-2-yl)furan-2-carboxamide
• AKOS024650592
• F2473-0202
• CCG-309472

• Inchi： 1S/C13H8ClN3O3/c14-9-4-1-3-8(7-9)12-16-17-13(20-12)15-11(18)10-5-2-6-19-10/h1-7H,(H,15,17,18)
• InChI Key： ZSBMBOAUBIYMIY-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=NN=C(NC(C2=CC=CO2)=O)O1

Computed Properties

• Exact Mass: 289.0254188g/mol
• Monoisotopic Mass: 289.0254188g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.2Ų

Additional information on N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide

N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide: A Comprehensive Overview

The compound N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide, identified by the CAS number 952893-37-7, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of heterocyclic compounds, specifically featuring an oxadiazole ring fused with a furan moiety. The presence of a chlorophenyl group further enhances its chemical versatility and functional properties.

Recent studies have highlighted the unique properties of this compound, particularly its role in enhancing bioavailability and stability in pharmaceutical formulations. The oxadiazole ring is known for its ability to act as a bioisostere, providing structural rigidity and improving pharmacokinetic profiles. Coupled with the furan moiety, which contributes to hydrogen bonding and π-interactions, this compound exhibits promising potential in drug design and delivery systems.

In agricultural applications, this compound has shown remarkable efficacy as a fungicide. Its ability to inhibit fungal growth without adversely affecting plant cells makes it a valuable addition to crop protection strategies. Research conducted in 2023 demonstrated that N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide significantly reduces the incidence of fungal diseases in wheat crops under controlled conditions.

The synthesis of this compound involves a multi-step process that includes the formation of the oxadiazole ring via cyclization reactions followed by the incorporation of the furan moiety. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield high-purity products. This methodological advancement underscores the importance of modern synthetic techniques in producing complex heterocyclic compounds with precision.

From a structural standpoint, the molecule's architecture is characterized by strong electron-withdrawing groups such as the oxadiazole and carboxamide functionalities. These groups contribute to enhanced electronic communication within the molecule, making it an attractive candidate for use in electronic materials and sensors. Recent exploratory studies have indicated potential applications in organic light-emitting diodes (OLEDs) due to its favorable electronic properties.

In terms of environmental impact, this compound has been subjected to rigorous testing to assess its biodegradability and eco-toxicity. Preliminary results suggest that it exhibits low toxicity towards non-target organisms and undergoes efficient biodegradation under aerobic conditions. These findings are crucial for ensuring sustainable use in agricultural and industrial settings.

The integration of computational chemistry tools has further elucidated the molecular dynamics of this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. Such computational approaches are pivotal in accelerating drug discovery and material design processes.

In conclusion, N-5-(3-chlorophenyl)-1,3,4-oxadiazol-2-ylfuran-2-carboxamide stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique chemical structure, combined with cutting-edge research findings, positions it as a promising candidate for future innovations in pharmaceuticals, agriculture, and materials science.